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Compound of Interest

Compound Name: (1)-LY-426965 dihydrochloride

Cat. No.: B1675695

Essential Safety and Handling Guide for (*)-LY-
426965 Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of (*)-LY-
426965 dihydrochloride, ensuring the well-being of laboratory personnel and the integrity of
research. While (*)-LY-426965 dihydrochloride is not classified as a hazardous substance
according to the Globally Harmonized System (GHS), this guide outlines best practices for
handling, storage, and disposal to foster a culture of safety and precision.

Risk Assessment and Hazard Identification

Before handling (*)-LY-426965 dihydrochloride, a thorough risk assessment is crucial.
Although not classified as hazardous, it is prudent to treat all new or unfully characterized
substances with a high degree of caution.

Key Considerations:
e Physical Form: Solid powder.
» Route of Exposure: Potential for inhalation of dust, skin contact, and eye contact.

» Toxicological Data: The toxicological properties have not been thoroughly investigated.
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A Safety Data Sheet (SDS) from the supplier should always be consulted. The SDS for (*)-LY-
426965 dihydrochloride from Cayman Chemical indicates no specific hazards. However,
adopting a cautious approach is a cornerstone of good laboratory practice.

Personal Protective Equipment (PPE)

Even in the absence of a formal hazard classification, the use of standard laboratory PPE is
mandatory to minimize exposure and prevent contamination.

PPE Component Specification Rationale
Safety glasses with side Protects eyes from airborne
Eye Protection shields or chemical splash particles and accidental
goggles. splashes.

Prevents direct skin contact

Hand Protection Nitrile gloves. )
with the compound.
) Protects skin and personal
Body Protection A standard laboratory coat. ] o
clothing from contamination.
Generally not required if Use a NIOSH-approved
Respiratory handled in a well-ventilated respirator if there is a risk of

area or a chemical fume hood.  generating and inhaling dust.

Protects feet from spills and
Footwear Closed-toe shoes. ] )
falling objects.

Handling Procedures and Operational Plan

Adherence to a strict operational plan ensures both safety and the quality of experimental
results.

Workflow for Handling (*)-LY-426965 Dihydrochloride:
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Handling Workflow for (+)-LY-426965 dihydrochloride

Preparation

Review SDS and Conduct Risk Assessment

:

Don Appropriate PPE

:

Prepare a Clean and Designated Workspace

HanLIing

Weigh Compound in a Fume Hood or Ventilated Enclosure

:

Handle with Care to Minimize Dust Generation

:

Prepare Solutions in a Well-Ventilated Area

Post-Héndling

Decontaminate Workspace and Equipment

:

Properly Dispose of Waste

:

Remove and Dispose of PPE Correctly

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of (*)-LY-426965 dihydrochloride.
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Experimental Protocols:
» Weighing:

o Perform all weighing operations within a chemical fume hood or a balance enclosure to
contain any airborne powder.

o Use anti-static weigh paper or boats to prevent dispersal of the powder.
o Close the container tightly immediately after use.
» Solution Preparation:
o Prepare solutions in a well-ventilated area, preferably within a chemical fume hood.
o Add the solid to the solvent slowly to avoid splashing.
o Ensure the solvent is compatible with the compound.
Storage and Disposal
Proper storage and disposal are critical for maintaining a safe laboratory environment.
Storage:
o Store (*)-LY-426965 dihydrochloride in a tightly sealed, clearly labeled container.
o Keep in a cool, dry, and well-ventilated area away from incompatible materials.
o Follow the storage temperature recommendations provided by the supplier.

Disposal Plan: While (*)-LY-426965 dihydrochloride is not classified as hazardous, it is
recommended to dispose of it as chemical waste. Do not dispose of it in the regular trash or
down the drain.
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Waste Stream Disposal Procedure

Collect in a labeled, sealed container and
Unused Solid Compound dispose of through your institution's chemical

waste management program.

Dispose of items such as gloves, weigh boats,
Contaminated Labware and pipette tips in a designated chemical waste

container.

] Collect in a properly labeled, sealed waste
Solutions of the Compound ) o )
container for liquid chemical waste.

Rinse the container three times with a suitable
] solvent. The rinsate should be collected as
Empty Containers ) ] ]
chemical waste. The empty, rinsed container

can then be disposed of in the regular trash.

Always consult your institution's environmental health and safety (EHS) department for specific
disposal guidelines.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is necessary.
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Incident Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i )

the upper and lower eyelids. Seek medical

attention.

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water. Seek

medical attention if irritation develops.

Move the individual to fresh air. If breathing is

Inhalation o ) ] .
difficult, provide oxygen. Seek medical attention.
) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . i
Seek immediate medical attention.
For a small spill, carefully sweep up the solid
material, avoiding dust generation, and place it
Spil in a sealed container for chemical waste
pi

disposal. Clean the spill area with a damp cloth
and decontaminate the surface. For large spills,

contact your EHS department.

By adhering to these safety protocols, researchers can handle (*)-LY-426965 dihydrochloride
with confidence, ensuring a safe and productive research environment. This proactive
approach to safety builds a foundation of trust and reliability in all laboratory operations.

» To cite this document: BenchChem. [Personal protective equipment for handling (£)-LY-
426965 dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675695#personal-protective-equipment-for-
handling-ly-426965-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1675695?utm_src=pdf-body
https://www.benchchem.com/product/b1675695#personal-protective-equipment-for-handling-ly-426965-dihydrochloride
https://www.benchchem.com/product/b1675695#personal-protective-equipment-for-handling-ly-426965-dihydrochloride
https://www.benchchem.com/product/b1675695#personal-protective-equipment-for-handling-ly-426965-dihydrochloride
https://www.benchchem.com/product/b1675695#personal-protective-equipment-for-handling-ly-426965-dihydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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